Cas no 42474-20-4 (Pentane,1,3-dibromo-)

• Product Name: Pentane,1,3-dibromo-
• CAS No: 42474-20-4
• MF: C₅H₁₀Br₂
• MW: 229.940900325775
• CID: 335115
• PubChem ID: 142606
• Update Time: 2025-04-19

Pentane,1,3-dibromo- Chemical and Physical Properties

Names and Identifiers

• Pentane,1,3-dibromo-
• 1,3-DIBROMOPENTANE
• 1,3-dibromo-pentane
• 1,3-Dibrompentan
• Pentane,1,3-dibromo
• 42474-20-4
• DTXSID00962518
• SCHEMBL815037
• Pentane, 1,3-dibromo-

• Inchi： 1S/C5H10Br2/c1-2-5(7)3-4-6/h5H,2-4H2,1H3
• InChI Key： SOZLNIPBRVQUOG-UHFFFAOYSA-N
• SMILES： BrC(CC)CCBr

Computed Properties

• Exact Mass: 227.91500
• Monoisotopic Mass: 227.91493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 37.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.6583
• Melting Point: -28.63°C (estimate)
• Boiling Point: 189°C (estimate)
• Refractive Index: 1.5042
• PSA: 0.00000
• LogP: 2.94490